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Compound of Interest

Compound Name: Manganese;ZINC

CAS No.: 12032-90-5

Cat. No.: B16131905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the manganese-zinc (Mn-Zn)

binary alloy system, focusing on its phase diagram, crystallographic data of its constituent

phases, and the experimental methodologies employed in their determination. This document

is intended to serve as a valuable resource for researchers and scientists working with this

alloy system.

The Manganese-Zinc Phase Diagram
The Mn-Zn binary phase diagram is characterized by a series of peritectic and eutectic

reactions, and the formation of several intermetallic compounds. The equilibrium phases

present in the system are the liquid (L), the terminal solid solutions based on the allotropic

forms of Mn (δ-Mn, γ-Mn, β-Mn, and α-Mn) and the terminal solid solution of Mn in Zn (η-Zn),

as well as several intermediate phases.

A revised version of the Mn-Zn phase diagram, based on recent experimental data, presents

notable differences from the earlier accepted Hansen diagram. Key features of the updated
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phase diagram include the presence of a ferromagnetic β₁ phase and a significantly wider β-Mn

phase field.[1]

Invariant Reactions
The invariant reactions occurring in the Mn-Zn system are crucial for understanding the

solidification behavior and the resulting microstructures of the alloys. These reactions,

characterized by specific temperatures and compositions, are summarized in the table below.

Reaction
Type

Temperatur
e (°C)

Reaction
Compositio
n (at.% Mn)
of Liquid

Compositio
n (at.% Mn)
of Solid 1

Compositio
n (at.% Mn)
of Solid 2

Peritectic 1244
L + (δ-Mn) ↔

(γ-Mn)
96.5 98.0 97.5

Peritectic 1138
L + (γ-Mn) ↔

(β-Mn)
89.0 92.0 90.0

Peritectic 898
L + (β-Mn) ↔

ε
64.0 78.0 70.0

Peritectic 558 L + ε ↔ γ' 48.0 58.0 55.0

Eutectic 416
L ↔ (η-Zn) +

ζ
1.2 0.8 6.0

Peritectoid 727
(β-Mn) + ε ↔

β'
- 78.0 70.0

Eutectoid 330 ε ↔ γ' + ζ - 58.0 55.0

Crystallographic Data of Phases
The various phases present in the Mn-Zn alloy system exhibit distinct crystal structures. A

summary of the crystallographic data for the key phases is presented in the table below.
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Phase
Pearson
Symbol

Space Group Prototype
Lattice
Parameters (Å)

(δ-Mn) cI2 Im-3m W a = 3.081

(γ-Mn) cF4 Fm-3m Cu a = 3.863

(β-Mn) cP20 P4₁32 β-Mn a = 6.314

(α-Mn) cI58 I-43m α-Mn a = 8.913

(η-Zn) hP2 P6₃/mmc Mg
a = 2.665, c =

4.947

β' cP2 Pm-3m CsCl a ≈ 3.0

β₁ cP2 Pm-3m CsCl a = 3.03

γ' cI52 I-43m γ-brass (Cu₅Zn₈) a ≈ 9.2

ε hP2 P6₃/mmc Mg
a ≈ 2.76, c ≈ 4.44

(at ~85 at.% Zn)

δ₁ hP556 P6₃/mmc δ₁-MnZn₉.₇
a = 12.9051, c =

57.640

ζ mP~112 P2/m ζ-FeZn₁₃

a = 13.68, b =

7.61, c = 5.06, β

= 128.6°

Experimental Protocols
The determination of the Mn-Zn phase diagram relies on a combination of experimental

techniques to identify phase transitions and characterize the microstructure and crystal

structure of the alloys.

Sample Preparation
High-purity manganese (99.9 wt.%) and zinc (99.99 wt.%) are used as starting materials. The

constituent elements are typically weighed and melted together in an alumina or quartz crucible

under a protective atmosphere, such as high-purity argon, to prevent oxidation. The melting is

often carried out in an induction or resistance furnace. To ensure homogeneity, the molten
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alloys are held at a temperature above the liquidus for a period and then slowly cooled or

quenched, depending on the desired microstructure. For equilibration studies, the samples are

annealed at specific temperatures for extended periods (e.g., several hundred hours) and then

quenched in water or brine.

Differential Thermal Analysis (DTA)
DTA is a primary technique for determining the temperatures of phase transformations, such as

melting, solidification, and solid-state transitions.

Principle: DTA measures the temperature difference between a sample and an inert

reference material as they are subjected to a controlled temperature program. Endothermic

or exothermic events in the sample, corresponding to phase changes, result in a deviation in

this temperature difference, which is detected as a peak on the DTA curve.

Typical Protocol:

Apparatus: A high-temperature differential thermal analyzer.

Sample and Reference: Small pieces of the alloy (typically 50-200 mg) are placed in

alumina or graphite crucibles. The reference is often a stable material like alumina.

Atmosphere: High-purity argon is continuously purged through the furnace to prevent

oxidation.

Heating/Cooling Rates: Controlled heating and cooling rates, typically in the range of 2-10

°C/min, are employed to allow for thermal equilibrium to be approached.

Data Analysis: The onset temperatures of the peaks in the DTA curves upon heating and

cooling are used to determine the transition temperatures.

X-Ray Diffraction (XRD)
XRD is used to identify the crystal structures of the different phases present in the alloys at

various compositions and temperatures.

Principle: A monochromatic X-ray beam is directed at a powdered or solid sample. The

diffraction of X-rays by the crystalline phases in the sample produces a unique diffraction
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pattern, which acts as a fingerprint for the crystal structure.

Typical Protocol:

Apparatus: A powder X-ray diffractometer.

X-ray Source: Commonly, Cu Kα radiation (λ = 1.5406 Å) is used.

Sample Preparation: Alloy samples are typically powdered to ensure random orientation of

the crystallites.

Scan Parameters: The diffraction pattern is recorded over a 2θ range, for example, from

20° to 120°, with a step size of 0.02° and a dwell time of 1-2 seconds per step.

Data Analysis: The positions and intensities of the diffraction peaks are compared with

standard crystallographic databases (e.g., the Powder Diffraction File - PDF) to identify the

phases present. Rietveld refinement can be used for more detailed structural analysis,

including lattice parameter determination.

Metallography and Scanning Electron Microscopy (SEM)
with Energy Dispersive X-ray Spectroscopy (EPMA/EDS)
These techniques are essential for visualizing the microstructure of the alloys and determining

the chemical composition of the constituent phases.

Principle:

Metallography: The sample is sectioned, mounted, ground, and polished to a mirror-like

finish. The polished surface is then etched with a chemical solution that selectively attacks

the different phases or grain boundaries, revealing the microstructure under an optical or

scanning electron microscope.

SEM: A focused beam of electrons is scanned across the sample surface, and the signals

produced (secondary electrons, backscattered electrons, and X-rays) are used to form an

image of the microstructure with high magnification and depth of field.
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EPMA/EDS: The characteristic X-rays emitted from the sample when bombarded by the

electron beam are analyzed to determine the elemental composition of the different

phases.

Typical Protocol:

Sample Preparation:

Sectioning: A low-speed diamond saw is used to cut a representative section of the

alloy.

Mounting: The sectioned sample is mounted in a polymer resin (e.g., epoxy) for ease of

handling.

Grinding: The mounted sample is ground using a series of progressively finer silicon

carbide papers (e.g., from 240 to 1200 grit).

Polishing: The ground sample is polished using diamond suspensions (e.g., 6 µm, 3 µm,

and 1 µm) on polishing cloths to achieve a mirror finish.

Etching: The polished surface is etched to reveal the microstructure. A common etchant

for Zn-rich alloys is a solution of 2% nital (2 ml nitric acid in 98 ml ethanol). For Mn-rich

alloys, other etchants may be required. The etching time is typically a few seconds.

Analysis:

The etched samples are examined using an optical microscope and an SEM to observe

the morphology, size, and distribution of the phases.

EPMA or EDS is used to perform point analysis or compositional mapping to determine

the chemical composition of each phase.

Experimental Workflow
The logical flow for the experimental determination of a binary phase diagram, such as the Mn-

Zn system, is illustrated in the following diagram.
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Experimental Workflow for Phase Diagram Determination
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Experimental workflow for phase diagram determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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